Cas no 750649-74-2 (1H-Indazole-3-carbonyl chloride, 1-(phenylmethyl)-)

• Product Name: 1H-Indazole-3-carbonyl chloride, 1-(phenylmethyl)-
• CAS No: 750649-74-2
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 540126
• PubChem ID: 18416633
• Update Time: 2025-04-19

1H-Indazole-3-carbonyl chloride, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carbonyl chloride, 1-(phenylmethyl)-
• 1-benzylindazole-3-carbonyl chloride
• 1-Benzyl-1H-indazole-3-carbonyl chloride
• SCHEMBL3213906
• 750649-74-2
• DTXSID30593576

• Inchi： 1S/C15H11ClN2O/c16-15(19)14-12-8-4-5-9-13(12)18(17-14)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： FBAVZXKKYVEMOV-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 270.05613
• Monoisotopic Mass: 270.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89